Cas no 1879597-19-9 (2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid)

2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid structure
1879597-19-9 structure
Product Name:2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid
CAS No:1879597-19-9
MF:C10H12N2O2S
MW:224.279480934143
MDL:MFCD31583360
CID:4781433
Update Time:2023-08-17

2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid
    • MDL: MFCD31583360
    • Inchi: 1S/C10H12N2O2S/c13-9(14)7-5-11-10(12-6-7)15-8-3-1-2-4-8/h5-6,8H,1-4H2,(H,13,14)
    • InChI Key: DBAAVGJIJNAGJT-UHFFFAOYSA-N
    • SMILES: S(C1N=CC(C(=O)O)=CN=1)C1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • XLogP3: 1.8
  • Topological Polar Surface Area: 88.4

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 438.5±18.0 °C at 760 mmHg
  • Flash Point: 219.0±21.2 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
184321-2.500g
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid, 95%
1879597-19-9 95%
2.500g
$1486.00 2023-09-06
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